Titanate(3-), P,P-bis(2-ethylhexyl) diphosphato(2-)-.kappa.ObisP,P-bis(2-ethylhexyl) diphosphato(2-)
Titanate(3-), P,P-bis(2-ethylhexyl) diphosphato(2-)-.kappa.ObisP,P-bis(2-ethylhexyl) diphosphato(2-)
Brand Name:
Vulcanchem
CAS No.:
117002-37-6
VCID:
VC0049072
InChI:
InChI=1S/3C16H36O7P2.C12H21O3.3C9H18N2O.Ti/c3*1-5-9-11-15(7-3)13-21-25(20,23-24(17,18)19)22-14-16(8-4)12-10-6-2;1-4-7-14-10-12(6-3,9-13)11-15-8-5-2;3*1-8(2)9(12)10-6-5-7-11(3)4;/h3*15-16H,5-14H2,1-4H3,(H2,17,18,19);4-5H,1-2,6-11H2,3H3;3*1,5-7H2,2-4H3,(H,10,12);/q;;;-1;;;;+4/p-3
SMILES:
[H+].[H+].[H+].CCCCC(CC)COP(=O)(OCC(CC)CCCC)OP(=O)([O-])[O-].CCCCC(CC)COP(=O)(OCC(CC)CCCC)OP(=O)([O-])[O-].CCCCC(CC)COP(=O)(OCC(CC)CCCC)OP(=O)([O-])[O-].CCC(C[O-])(COCC=C)COCC=C.CC(=C)C(=O)NCCCN(C)C.CC(=C)C(=O)NCCCN(C)C.CC(=C)C(=O)NCCCN(C)C.[Ti+4]
Molecular Formula:
C87H180N6O27P6Ti
Molecular Weight:
1976.122
Titanate(3-), P,P-bis(2-ethylhexyl) diphosphato(2-)-.kappa.ObisP,P-bis(2-ethylhexyl) diphosphato(2-)
CAS No.: 117002-37-6
Main Products
VCID: VC0049072
Molecular Formula: C87H180N6O27P6Ti
Molecular Weight: 1976.122
| CAS No. | 117002-37-6 |
|---|---|
| Product Name | Titanate(3-), P,P-bis(2-ethylhexyl) diphosphato(2-)-.kappa.ObisP,P-bis(2-ethylhexyl) diphosphato(2-) |
| Molecular Formula | C87H180N6O27P6Ti |
| Molecular Weight | 1976.122 |
| IUPAC Name | bis(2-ethylhexoxy)phosphoryl phosphate;2,2-bis(prop-2-enoxymethyl)butan-1-olate;N-[3-(dimethylamino)propyl]-2-methylprop-2-enamide;hydron;titanium(4+) |
| Standard InChI | InChI=1S/3C16H36O7P2.C12H21O3.3C9H18N2O.Ti/c3*1-5-9-11-15(7-3)13-21-25(20,23-24(17,18)19)22-14-16(8-4)12-10-6-2;1-4-7-14-10-12(6-3,9-13)11-15-8-5-2;3*1-8(2)9(12)10-6-5-7-11(3)4;/h3*15-16H,5-14H2,1-4H3,(H2,17,18,19);4-5H,1-2,6-11H2,3H3;3*1,5-7H2,2-4H3,(H,10,12);/q;;;-1;;;;+4/p-3 |
| Standard InChIKey | NBIYZYMECORTOJ-UHFFFAOYSA-K |
| SMILES | [H+].[H+].[H+].CCCCC(CC)COP(=O)(OCC(CC)CCCC)OP(=O)([O-])[O-].CCCCC(CC)COP(=O)(OCC(CC)CCCC)OP(=O)([O-])[O-].CCCCC(CC)COP(=O)(OCC(CC)CCCC)OP(=O)([O-])[O-].CCC(C[O-])(COCC=C)COCC=C.CC(=C)C(=O)NCCCN(C)C.CC(=C)C(=O)NCCCN(C)C.CC(=C)C(=O)NCCCN(C)C.[Ti+4] |
| Last Modified | Aug 20 2021 |
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